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Compound of Interest

Compound Name:
2-Chloro-5-

methylbenzenecarboximidamide

CAS No.: 1260797-47-4

Cat. No.: B2908232

Get Quote

Part 1: Executive Summary & Chemical Identity[1]
2-Chloro-5-methylbenzenecarboximidamide is a substituted benzamidine derivative

characterized by the presence of a chlorine atom at the ortho position (C2) and a methyl group

at the meta position (C5) relative to the amidine functional group.[1] While often overshadowed

by its amide counterpart (a key intermediate in the synthesis of the insecticide

Chlorantraniliprole), this specific amidine plays a critical role in the history of protease inhibitor

design.[1]
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Property Specification

IUPAC Name 2-Chloro-5-methylbenzenecarboximidamide

Common Name 2-Chloro-5-methylbenzamidine

CAS Number 1260797-47-4 (Base) / Various salt forms

Molecular Formula C₈H₉ClN₂

Molecular Weight 168.62 g/mol

Key Functional Group Carboximidamide (-C(=NH)NH₂)

Primary Application
Serine Protease Inhibitor (P1 Fragment),

Crystallographic Probe

Part 2: Discovery and Historical Context[1]
The history of 2-Chloro-5-methylbenzenecarboximidamide is inextricably linked to the

broader "Golden Age" of rational drug design targeting trypsin-like serine proteases (e.g.,

Thrombin, Factor Xa, Trypsin) from the 1960s through the 1990s.[1]

The Benzamidine Paradigm (1960s-1970s)
The discovery of benzamidine as a competitive inhibitor of trypsin (Ki ~ 18 µM) established the

S1 pocket paradigm.[1] Researchers, including pioneers like Robert Huber and Wolfram Bode,

demonstrated that the positively charged amidine group forms a critical salt bridge with the

aspartate residue (Asp189 in trypsin) at the bottom of the specificity pocket.[1]

The Quest for Specificity (1980s-1990s)
While unsubstituted benzamidine binds to most trypsin-like enzymes, it lacks selectivity.[1] To

achieve selectivity (e.g., inhibiting Thrombin over Trypsin), chemists began systematically

substituting the phenyl ring.[1]

The "2-Chloro" Rationale: Substitution at the ortho (2-) position introduces steric hindrance

that forces the amidine group out of planarity with the phenyl ring.[1] This "twist" can improve

selectivity by exploiting subtle differences in the S1 pocket shape of different proteases.[1]
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The "5-Methyl" Rationale: Substitution at the meta (5-) position targets the hydrophobic rim

of the S1 pocket, displacing conserved water molecules and increasing binding affinity

through entropic gain.[1]

2-Chloro-5-methylbenzenecarboximidamide emerged from these Structure-Activity

Relationship (SAR) libraries as a probe to test the limits of the S1 pocket's plasticity.[1]

Distinction from Agrochemical Intermediates
It is crucial to distinguish this amidine from the structurally similar amide (2-amino-5-chloro-N,3-

dimethylbenzamide), which is a blockbuster intermediate for the synthesis of Chlorantraniliprole

(Rynaxypyr).[1] While the amide is famous in agrochemistry, the amidine discussed here is a

tool compound in medicinal chemistry.[1]

Part 3: Synthesis and Manufacturing Protocols
The synthesis of 2-Chloro-5-methylbenzenecarboximidamide typically follows the Pinner

Reaction pathway, a classic method for converting nitriles to amidines.[1] This protocol ensures

high purity and avoids the formation of hydrolysis byproducts.[1]

Protocol: Pinner Synthesis from 2-Chloro-5-
methylbenzonitrile[1]
Objective: Synthesize 2-Chloro-5-methylbenzenecarboximidamide hydrochloride.

Reagents:

Precursor: 2-Chloro-5-methylbenzonitrile[1]

Solvent: Anhydrous Ethanol (EtOH) and Diethyl Ether (Et₂O)[1]

Reagent: Hydrogen Chloride (HCl) gas (anhydrous)[1]

Reagent: Ammonia (NH₃) gas or Ammonium Carbonate[1]

Step-by-Step Methodology:

Imidate Formation (Pinner Step 1):
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Dissolve 2-Chloro-5-methylbenzonitrile (1.0 eq) in anhydrous EtOH (5.0 eq) and dry Et₂O.

Cool the solution to 0°C in an ice bath.

Bubble anhydrous HCl gas through the solution for 2-4 hours until saturation. Critical

Control Point: Moisture must be excluded to prevent hydrolysis to the ester.[1]

Seal the reaction vessel and store at 4°C for 24-48 hours. The imidate ester hydrochloride

precipitates as a white solid.[1]

Filter the solid and wash with dry Et₂O.[1]

Amidine Formation (Pinner Step 2):

Suspend the imidate ester intermediate in anhydrous EtOH.[1]

Treat with anhydrous Ammonia (NH₃) gas (excess) or Ammonium Carbonate at room

temperature.[1]

Stir for 12-24 hours. The ammonia displaces the ethoxy group to form the amidine.[1]

Concentrate the solvent in vacuo.[1]

Purification:

Recrystallize the crude product from EtOH/Et₂O or Isopropanol.[1]

Validation: Verify structure via ¹H-NMR (DMSO-d₆) and Mass Spectrometry (ESI+).

Visual Synthesis Workflow
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Click to download full resolution via product page

Caption: Two-step Pinner synthesis pathway converting the nitrile precursor to the target

amidine via an imidate intermediate.[1][2][3][4][5][6][7][8]

Part 4: Mechanism of Action & Structural Biology[1]
The biological activity of 2-Chloro-5-methylbenzenecarboximidamide is defined by its

interaction with the S1 specificity pocket of serine proteases.[1]

Binding Mode Analysis[1]
Primary Interaction (Salt Bridge): The positively charged amidine group (-C(=NH)NH₂⁺)

mimics the side chain of Arginine (Arg).[1] It penetrates the deep S1 pocket and forms a

bidentate salt bridge with the carboxylate of Aspartate 189 (in Trypsin numbering).[1]

Hydrophobic Interactions: The phenyl ring stacks against the hydrophobic walls of the S1

pocket (formed by residues 190-195 and 213-220).[1]

Substituent Effects:

2-Chloro (Ortho): This substituent creates a steric clash with the protein backbone (often

Gly219) or displaces a specific water molecule.[1] It also forces the amidine group to

rotate out of the plane of the phenyl ring, pre-organizing the molecule for binding if the

enzyme pocket requires a twisted conformation.[1]

5-Methyl (Meta): This group extends into the hydrophobic accessory region of the S1

pocket, increasing van der Waals contacts and improving affinity compared to the

unsubstituted benzamidine.[1]

Structural Logic Diagram
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Caption: Mechanistic interaction map showing the critical salt bridge and hydrophobic contacts

within the protease S1 pocket.[1]

Part 5: Applications in Modern Drug Discovery[1]
While 2-Chloro-5-methylbenzenecarboximidamide is not a marketed drug itself, it serves as

a vital Fragment in Fragment-Based Drug Discovery (FBDD).[1]

Fragment Screening
In FBDD, small libraries of fragments (MW < 250 Da) are screened against a target (e.g.,

Factor Xa) using X-ray crystallography or NMR.[1] This molecule is a "privileged fragment"

because the benzamidine motif is a known binder.[1]

High Ligand Efficiency (LE): Due to its small size and strong salt bridge, it typically exhibits

high binding energy per heavy atom.[1]

Grow Vectors: The 5-methyl position can be oxidized or replaced to "grow" the molecule into

the S2 or S3 pockets of the enzyme, eventually leading to potent inhibitors like Betrixaban or
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Edoxaban (though these drugs use different P1 groups, the design principles originated

here).[1]

Crystallographic Marker
Crystallographers use this compound to map the "plasticity" of the S1 pocket.[1] By comparing

the crystal structure of Trypsin bound to benzamidine vs. 2-chloro-5-methylbenzamidine,

researchers can visualize how the protein adapts to the steric bulk of the chlorine atom.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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